Cas no 83088-26-0 (4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene)

4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene is a stilbene derivative characterized by its dimethoxy-substituted aromatic structure. This compound exhibits notable photophysical properties, making it of interest in organic synthesis and materials science applications. Its conjugated double bond and electron-rich methoxy groups contribute to potential utility in fluorescence studies, optoelectronic materials, or as a building block for more complex molecular architectures. The compound's stability and defined structural features allow for precise modifications, facilitating research in polymer chemistry and photoresponsive systems. Its purity and well-characterized synthesis pathway ensure reproducibility in experimental settings, supporting its use in advanced chemical investigations.

4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene structure

83088-26-0 structure

Product Name:4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene

CAS No:83088-26-0

MF:C₁₈H₂₀O₄

MW:300.349005699158

MDL:MFCD09033675

CID:720573

PubChem ID:135727215

Update Time:2025-10-23

4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,4-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-1,2-dimethoxy-
- 3,3',4,5'-Tetramethoxypiceatannol
- (E)-3,3',4,5'-TETRAMETHOXYSTILBENE
- (E)-4-[2-(3,5-DIMETHOXYPHENYL)ETHENYL]-1,2-DIMETHOXY-BENZENE
- (E)-1-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)ethene
- (E)-1-(3',5'-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)ethene
- (E)-3,3',4,5'-TETRAM
- (E)-3,4,3',5'-Tetramethoxystilbene
- (E)-3,5,3',4'-tetramethoxystilbene
- 3,3',4,5'-Tetramethoxy-trans-stilbene
- 4-[(E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,2-di
- trans-3,3',4',5-tetramethoxystilbene
- trans-3,5,3',4'-tetramethoxypiceatannol
- trans-3,5,3',4'-tetramethoxystilbene
- 4-[(E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,2-dimethoxybenzene
- 4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene
- 1-[2-(3,4-dimethoxyphenyl)ethenyl]-3,5-dimethoxybenzene
- PTVAOGIYBMTHSN-UHFFFAOYSA-N
- 3,3',4',5-Tetramethoxystilbene
- A840503
- 1-[2-(3,4-dimethoxyphenyl)ethenyl]-3,5-dimethoxy-benzene
- Benzene, 4-[2-(3,5-dimethoxyphenyl)ethenyl]-1,2-dimethoxy-
- 1-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-3,5-dimethoxybenzene
- 4-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,2-dimethoxybenzene (ACI)
- Benzene, 4-[2-(3,5-dimethoxyphenyl)ethenyl]-1,2-dimethoxy-, (E)- (ZCI)
- 3,5,3′,4′-Tetramethoxypiceatannol
- MDL： MFCD09033675
- Inchi： 1S/C18H20O4/c1-19-15-9-14(10-16(12-15)20-2)6-5-13-7-8-17(21-3)18(11-13)22-4/h5-12H,1-4H3/b6-5+
- InChI Key： PTVAOGIYBMTHSN-AATRIKPKSA-N
- SMILES： C(/C1C=CC(OC)=C(OC)C=1)=C\C1C=C(OC)C=C(OC)C=1

Computed Properties

Exact Mass: 300.13600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 332
Topological Polar Surface Area: 36.9

Experimental Properties

Melting Point: 67.0 to 71.0 deg-C
PSA: 36.92000
LogP: 3.89140

4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019088921-5g	4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene	83088-26-0	97%	5g	$845.88	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161627-1G	4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene	83088-26-0	98%	1g	¥1071.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161627-200mg	3,3',4,5'-Tetramethoxypiceatannol	83088-26-0	>98.0%(GC)	200mg	￥479.00	2021-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161627-5G	4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene	83088-26-0	98%	5g	¥4284.90	2023-08-31
Ambeed	A1262996-100mg	(E)-4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene	83088-26-0	97%	100mg	$53.0	2025-04-16
Ambeed	A1262996-250mg	(E)-4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene	83088-26-0	97%	250mg	$78.0	2025-04-16
Ambeed	A1262996-1g	(E)-4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene	83088-26-0	97%	1g	$170.0	2025-04-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T867175-200mg	3,3',4,5'-Tetramethoxypiceatannol	83088-26-0	≥98%	200mg	￥479.00	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T2842-1g	4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene	83088-26-0	98.0%(GC)	1g	￥1890.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T2842-5g	4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene	83088-26-0	98.0%(GC)	5g	￥5690.0	2022-06-10

4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene Production Method

Production Method 1

877-88-3

120-14-9

83088-26-0

Reaction Conditions

1.1 Reagents: Triethyl phosphite ; 130 °C
1.2 Reagents: Sodium methoxide Solvents: Dimethylformamide ; 1 h, rt; 1 h, 100 °C; overnight, rt
1.3 Reagents: Water

Reference

Antiangiogenic resveratrol analogues by mild m-CPBA aromatic hydroxylation of 3,5-dimethoxystilbenes

Spatafora, Carmela; et al, Natural Product Communications, 2009, 4(2), 239-246

Production Method 2

2859-78-1

1073354-86-5

83088-26-0

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Palladium diacetate , 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: 1,4-Dioxane , Water ; 6 h, 80 °C

Reference

Nickel(II)-Catalyzed Borylation of Alkenyl Methyl Ethers via C-O Bond Cleavage

Qiu, Xiaodong ; et al, Organic Letters, 2020, 22(16), 6424-6428

Production Method 3

78055-65-9

7311-34-4

83088-26-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C
1.2 Solvents: Tetrahydrofuran ; 0 °C; 0 °C → reflux; reflux
1.3 Reagents: Water

Reference

Process for preparation of stilbene compounds via Pfitzner-Moffatt oxidation and Wittig-Horner condensation

, China, , ,

Production Method 4

78055-65-9

7311-34-4

83088-26-0

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Dimethylformamide ; 0 °C; 1 h, rt; 1.5 h, 100 °C
1.2 Solvents: Water ; overnight, 0 °C → rt

Reference

Systematic Study of Solid-State Fluorescence and Molecular Packing of Methoxy-trans-Stilbene Derivatives, Exploration of Weak Intermolecular Interactions Based on Hirshfeld Surface Analysis

Piekus-Slomka, Natalia; et al, International Journal of Molecular Sciences, 2023, 24(8),

Production Method 5

32507-66-7

83088-26-0

Reaction Conditions

Reference

Syntheses of some biologically active compounds from stilbenes isolated from the bark of Picea abies

Talvitie, Antti; et al, Liebigs Annalen der Chemie, 1992, (4), 399-401

Production Method 6

25245-27-6

40243-87-6

83088-26-0

Reaction Conditions

1.1 Reagents: α-Cyclohexylcyclohexanemethanamine Catalysts: Tetrabutylammonium bromide , Di-μ-chlorobis[5-hydroxy-2-[1-(hydroxyimino-κN)ethyl]phenyl-κC]dipalladium Solvents: Dimethylacetamide , Water ; 14 h, 120 °C

Reference

Synthesis of methylated resveratrol and analogues by Heck reactions in organic and aqueous solvents

Botella, Luis; et al, Tetrahedron, 2004, 60(26), 5563-5570

Production Method 7

108957-73-9

83088-26-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 5 h, reflux

Reference

Synthesis of radiolabeled stilbene derivatives as new potential PET probes for aryl hydrocarbon receptor in cancers

Gao, Mingzhang; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(22), 5767-5772

Production Method 8

397333-50-5

120-14-9

83088-26-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide , 18-Crown-6 Solvents: Dichloromethane
1.2 Reagents: Acetic acid , Girard-T reagent
1.3 Reagents: Iodine Solvents: Heptane
1.4 Reagents: Sodium bisulfite Solvents: Dichloromethane , Water

Reference

Design, Synthesis, and Discovery of Novel trans-Stilbene Analogues as Potent and Selective Human Cytochrome P450 1B1 Inhibitors

Kim, Sanghee; et al, Journal of Medicinal Chemistry, 2002, 45(1), 160-164

Production Method 9

108957-75-1

120-14-9

83088-26-0

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Dimethylformamide ; 1.5 h, 0 °C
1.2 Solvents: Dimethylformamide ; 12 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Convenient One-Step Synthesis of Benzo[c]phenanthridines by Three-Component Reactions of Isochromenylium Tetrafluoroborates and Stilbenes in Acetonitrile

Chen, Gang-Gang; et al, Organic Letters, 2016, 18(7), 1502-1505

Production Method 10

108957-75-1

120-14-9

83088-26-0

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Dimethylformamide ; 30 min, 0 °C; 1 h, rt; 1 h, 100 °C; 24 h, rt

Reference

Resveratrol-Related Polymethoxystilbene Glycosides: Synthesis, Antiproliferative Activity, and Glycosidase Inhibition

Cardullo, Nunzio; et al, Journal of Natural Products, 2015, 78(11), 2675-2683

Production Method 11

60319-09-7

69731-27-7

83088-26-0

Reaction Conditions

1.1 Reagents: Triethylamine , Tetrabutylammonium bromide , Lithium chloride Catalysts: Palladium diacetate Solvents: Dimethylformamide ; 50 h, 90 °C

Reference

Adsorption properties of synthetic piceatannol

Polunin, K. E.; et al, Protection of Metals, 2008, 44(6), 561-568

Production Method 12

78055-65-9

7311-34-4

83088-26-0

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Dimethylformamide ; 30 min, 268 K
1.2 Solvents: Dimethylformamide ; 268 K; 12 h, rt

Reference

trans-3,3',4,5'-Tetramethoxystilbene

Yan, Ri An; et al, Acta Crystallographica, 2011, 67(8),

Production Method 13

25245-27-6

6380-23-0

83088-26-0

Reaction Conditions

1.1 Reagents: Triethanolamine Catalysts: Palladium diacetate ; 24 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 25 °C

Reference

Synthesis and biological evaluation of novel (E) stilbene-based antitumor agents

Csuk, Rene; et al, European Journal of Medicinal Chemistry, 2012, 54, 669-678

4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene Raw materials

4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene Preparation Products

4-(3,5-Dimethoxystyryl)-1,2-dimethoxybenzene (83088-26-0)

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